1-[(2S)-2,3-dihydroxypropyl]-3-methyl-3-phenylpyrrolidine-2,5-dione

• IUPAC Name: 1-[(2S)-2,3-dihydroxypropyl]-3-methyl-3-phenylpyrrolidine-2,5-dione
• InChI: InChI=1S/C14H17NO4/c1-14(10-5-3-2-4-6-10)7-12(18)15(13(14)19)8-11(17)9-16/h2-6,11,16-17H,7-9H2,1H3/t11-,14?/m0/s1
• InChI Key: FNPAJTRANJRJFW-ZSOXZCCMSA-N
• Canonical SMILES: CC1(CC(=O)N(C1=O)CC(CO)O)C2=CC=CC=C2
• Isomeric SMILES: CC1(CC(=O)N(C1=O)C[C@@H](CO)O)C2=CC=CC=C2
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol

Description

1-[(2S)-2,3-dihydroxypropyl]-3-methyl-3-phenylpyrrolidine-2,5-dione, also known as DHPA, is a chemical compound that belongs to the family of pyrrolidine-2,5-diones. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.

Mechanism of Action

The mechanism of action of 1-[(2S)-2,3-dihydroxypropyl]-3-methyl-3-phenylpyrrolidine-2,5-dione is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes, as mentioned earlier. Additionally, this compound has been shown to modulate the expression of various genes involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to possess anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines. Moreover, this compound has been shown to inhibit the replication of certain viruses, such as HIV and hepatitis B virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(2S)-2,3-dihydroxypropyl]-3-methyl-3-phenylpyrrolidine-2,5-dione is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. Additionally, this compound has been shown to exhibit a wide range of pharmacological effects, which makes it a promising candidate for drug development. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 1-[(2S)-2,3-dihydroxypropyl]-3-methyl-3-phenylpyrrolidine-2,5-dione. One of the potential applications of this compound is in the development of novel anticancer drugs. Further research is needed to elucidate the mechanism of action of this compound and to identify the specific molecular targets that it interacts with. Additionally, the development of more soluble derivatives of this compound could enhance its pharmacological activity and make it more suitable for in vivo studies. Furthermore, the potential applications of this compound in material science, such as the development of novel polymers and materials, warrant further investigation.

Synthesis Methods

The synthesis of 1-[(2S)-2,3-dihydroxypropyl]-3-methyl-3-phenylpyrrolidine-2,5-dione involves the reaction of 3-methyl-2-cyclohexen-1-one with 2-aminoethanol in the presence of sodium ethoxide. The resulting product is then treated with sodium hydroxide to obtain this compound. The overall synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

1-[(2S)-2,3-dihydroxypropyl]-3-methyl-3-phenylpyrrolidine-2,5-dione has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral properties. In addition, this compound has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease.